Cas no 1796887-26-7 (1-(1,3-benzoxazol-2-yl)-N-(2-chlorophenyl)pyrrolidine-2-carboxamide)

• Product Name: 1-(1,3-benzoxazol-2-yl)-N-(2-chlorophenyl)pyrrolidine-2-carboxamide
• CAS No: 1796887-26-7
• MF: C₁₈H₁₆ClN₃O₂
• MW: 341.791543006897
• CID: 6171831
• PubChem ID: 71809852
• Update Time: 2025-10-30

1-(1,3-benzoxazol-2-yl)-N-(2-chlorophenyl)pyrrolidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(1,3-benzoxazol-2-yl)-N-(2-chlorophenyl)pyrrolidine-2-carboxamide
• 1796887-26-7
• AKOS024565901
• 1-(benzo[d]oxazol-2-yl)-N-(2-chlorophenyl)pyrrolidine-2-carboxamide
• F6443-8311

• Inchi： 1S/C18H16ClN3O2/c19-12-6-1-2-7-13(12)20-17(23)15-9-5-11-22(15)18-21-14-8-3-4-10-16(14)24-18/h1-4,6-8,10,15H,5,9,11H2,(H,20,23)
• InChI Key： DDWZNWACHYNZGQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1NC(C1CCCN1C1=NC2C=CC=CC=2O1)=O

Computed Properties

• Exact Mass: 341.0931045g/mol
• Monoisotopic Mass: 341.0931045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 58.4Ų

Additional information on 1-(1,3-benzoxazol-2-yl)-N-(2-chlorophenyl)pyrrolidine-2-carboxamide

Chemical Profile of 1-(1,3-benzoxazol-2-yl)-N-(2-chlorophenyl)pyrrolidine-2-carboxamide (CAS No. 1796887-26-7)

1-(1,3-benzoxazol-2-yl)-N-(2-chlorophenyl)pyrrolidine-2-carboxamide, identified by its CAS number 1796887-26-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of benzoxazole derivatives, which are well-documented for their diverse pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of a pyrrolidine ring further enhances its structural complexity, making it a promising candidate for further exploration in drug discovery.

The molecular structure of 1-(1,3-benzoxazol-2-yl)-N-(2-chlorophenyl)pyrrolidine-2-carboxamide consists of several key functional groups that contribute to its reactivity and biological interactions. The benzoxazole moiety is a heterocyclic aromatic ring system that is known for its stability and ability to engage in hydrogen bonding, which is crucial for binding to biological targets. Additionally, the pyrrolidine ring introduces a nitrogen-containing heterocycle that can form stable complexes with proteins and enzymes, potentially modulating their activity.

The N-(2-chlorophenyl) substituent is another critical feature of this compound. Chlorophenyl groups are frequently incorporated into pharmaceutical molecules due to their ability to enhance lipophilicity and improve oral bioavailability. This substitution pattern is also associated with increased binding affinity to certain biological receptors, making it an attractive scaffold for drug development. The carboxamide group at the terminal position of the molecule provides a site for further chemical modifications, allowing for the synthesis of analogs with tailored pharmacological profiles.

In recent years, there has been growing interest in exploring the therapeutic potential of benzoxazole derivatives in various disease models. Studies have demonstrated that these compounds can exhibit significant anti-inflammatory effects by inhibiting key pro-inflammatory cytokines and enzymes. For instance, derivatives of benzoxazole have been shown to suppress the production of tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6), which are critical mediators of inflammation.

Moreover, the pyrrolidine moiety in 1-(1,3-benzoxazol-2-yl)-N-(2-chlorophenyl)pyrrolidine-2-carboxamide has been linked to anticancer activities. Pyrrolidine-based compounds have been investigated for their ability to interfere with cancer cell proliferation by targeting microtubule dynamics or inhibiting kinases involved in tumor growth. Preliminary studies suggest that this compound may exhibit cytotoxic effects against certain cancer cell lines, making it a valuable candidate for further preclinical evaluation.

The chlorophenyl group in the molecule also plays a role in modulating biological activity. Chlorine atoms are known to enhance metabolic stability and binding affinity by participating in hydrophobic interactions and dipole-dipole forces with biological targets. This feature makes 1-(1,3-benzoxazol-2-yl)-N-(2-chlorophenyl)pyrrolidine-2-carboxamide a promising candidate for developing drugs with improved pharmacokinetic properties.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates like 1-(1,3-benzoxazol-2-yl)-N-(2-chlorophenyl)pyrrolidine-2-carboxamide. Molecular docking studies have been used to predict its binding interactions with various biological targets, including enzymes and receptors involved in inflammation and cancer pathways. These virtual screening approaches have helped identify key residues on the target proteins that are critical for binding affinity, guiding the design of more potent analogs.

In addition to its potential therapeutic applications, 1-(1,3-benzoxazol-2-yl)-N-(2-chlorophenyl)pyrrolidine-2-carboxamide has also been explored as a tool compound in biochemical research. Its unique structure allows researchers to investigate the mechanisms of action of benzoxazole derivatives and understand how structural modifications influence biological activity. Such studies are essential for developing rational drug design strategies and optimizing lead compounds for clinical use.

The synthesis of 1-(1,3-benzoxazol-2-yl)-N-(2-chlorophenyl)pyrrolidine-2-carboxamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include condensation reactions between benzoxazole precursors and pyrrolidine derivatives, followed by functional group transformations such as chlorination and carboxylation. Advances in synthetic methodologies have made it possible to produce this compound on a scalable basis, facilitating further research and development efforts.

Future directions in the study of 1-(1,3-benzoxazol-2-yl)-N-(2-chlorophenyl)pyrrolidine-2-carboxamide may include exploring its efficacy in animal models of inflammation and cancer. Preclinical studies will be crucial for evaluating its safety profile and determining optimal dosing regimens before human trials can be initiated. Additionally, investigating the compound's interaction with specific protein targets using biophysical techniques such as X-ray crystallography will provide valuable insights into its mechanism of action.

The versatility of benzoxazole derivatives, exemplified by 1-(1,3-benzoxazol-2-yl)-N-(2-chlorophenyl)pyrrolidine-2-carboxamide, underscores their importance as pharmacological tools and potential drug candidates. Continued research into these compounds will likely uncover new therapeutic applications and contribute to the development of novel treatments for various diseases.